Acid Lability Comparison
The standard Fmoc-Rink amide resin (PS-DVB matrix) occupies a distinct intermediate position in the acid lability spectrum of amide-forming resins. It is cleaved with ~10% TFA in DCM [1], making it substantially more acid-sensitive than Rink Amide AM resin (requires 50% TFA in CH₂Cl₂ or 95% aqueous TFA) [2] and Rink Amide MBHA/Knorr resin (requires ≥80–95% TFA due to the electron-withdrawing acetamido spacer that stabilizes the linker) . Conversely, it is markedly less acid-labile than Sieber amide resin (cleaved with only 1% TFA in DCM, enabling release of protected peptide fragments) . The PAL linker exhibits approximately twice the acid sensitivity of the Rink amide linker . This intermediate lability positions the standard Fmoc-Rink amide resin for routine C-terminal primary amide synthesis where full side-chain deprotection is acceptable but premature acid exposure during synthesis is a risk [1].
| Evidence Dimension | Acid lability: TFA concentration required for effective peptide-resin cleavage |
|---|---|
| Target Compound Data | ~10% TFA in DCM (standard cleavage condition); higher TFA concentrations risk linker-resin bond cleavage and colored impurity formation |
| Comparator Or Baseline | Rink Amide AM resin: 50% TFA in CH₂Cl₂ or 95% aqueous TFA; Rink Amide MBHA resin: ≥80–95% TFA; Sieber amide resin: 1% TFA in DCM; PAL linker: ~2× more acid-sensitive than Rink linker |
| Quantified Difference | ~5-fold more acid-sensitive than Rink Amide AM (10% vs. 50% TFA threshold); ~8–9.5-fold more acid-sensitive than Rink Amide MBHA; ~10-fold less acid-sensitive than Sieber; ~0.5× the acid sensitivity of PAL linker |
| Conditions | Standard Fmoc-SPPS cleavage conditions; DCM or DCM/TFA solvent systems; room temperature; PS-DVB 1% crosslinked matrix, 100–200 mesh |
Why This Matters
The intermediate acid lability of Fmoc-Rink amide resin dictates that procurement must be matched to the intended cleavage protocol—choosing the wrong resin variant risks either incomplete peptide release (with AM/MBHA variants at low TFA) or premature linker cleavage and by-product formation (with standard Rink at elevated TFA), each impacting final crude purity and yield.
- [1] Iris Biotech GmbH. Resins for Solid Phase Peptide Synthesis (Part 2). Published 2022-08-10. Standard Rink amide resin cleaved in 10% TFA in DCM. View Source
- [2] Sigma-Aldrich / Novabiochem. Rink Amide AM Resin (200-400 mesh) Product Datasheet. Cleavage: 50% TFA in CH₂Cl₂ or 95% aqueous TFA. View Source
